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Compound of Interest

Compound Name: Iprovalicarb-d8

Cat. No.: B15559633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and disposal of Iprovalicarb-d8. Adherence to these guidelines is crucial to ensure personnel

safety and maintain the integrity of the analytical standard.

Substance Information and Hazard Identification
Iprovalicarb-d8 is a deuterated form of Iprovalicarb, a fungicide. While specific toxicity data for

the deuterated form is not extensively available, it should be handled with the same

precautions as the parent compound. Iprovalicarb is suspected of causing cancer and may

cause eye irritation.[1][2]

Physical and Chemical Properties:

Property Value Reference

Chemical Formula C18D8H20N2O3 [3]

Appearance Powder [2]

Stability
Chemically stable under

standard ambient conditions.
[4]
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The following PPE must be worn at all times when handling Iprovalicarb-d8.

Equipment Specification

Hand Protection
Compatible chemical-resistant gloves (e.g.,

Nitrile rubber).

Eye Protection
Chemical safety goggles or glasses with side-

shields.

Body Protection Laboratory coat.

Respiratory Protection

Required when handling the powder outside of a

fume hood or ventilated enclosure to avoid

inhalation.

Safe Handling and Storage Protocols
Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the substance name, concentration, and

hazard warnings.

Storage:

Store in a cool, dry, and well-ventilated area.[2][5]

Keep the container tightly closed when not in use.[2]

Store away from incompatible materials and foodstuffs.[5]

Handling and Weighing:

All handling of Iprovalicarb-d8 powder should be conducted in a chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure.

Use appropriate tools (e.g., spatulas) for transferring the powder.
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Avoid creating dust.

After handling, wash hands thoroughly with soap and water.[2]

Experimental Protocol: Preparation of a Standard
Stock Solution
This protocol outlines the preparation of a 1 mg/mL stock solution of Iprovalicarb-d8 in a

suitable solvent such as methanol or acetonitrile.

Materials:

Iprovalicarb-d8 analytical standard

LC-MS grade methanol or acetonitrile

Analytical balance (readable to at least 0.1 mg)

Volumetric flask (e.g., 10 mL, Class A)

Glass Pasteur pipette or syringe

Beaker

Spatula

Procedure:

Place a clean, dry weighing boat on the analytical balance and tare.

Carefully weigh approximately 10 mg of Iprovalicarb-d8 powder into the weighing boat.

Record the exact weight.

Transfer the weighed powder to the 10 mL volumetric flask.

Rinse the weighing boat with a small amount of the chosen solvent and transfer the rinsing

to the volumetric flask to ensure quantitative transfer.
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Add approximately 5 mL of the solvent to the volumetric flask.

Gently swirl the flask to dissolve the Iprovalicarb-d8. Sonication may be used if necessary

to aid dissolution.

Once the solid is completely dissolved, add the solvent to the flask until the bottom of the

meniscus is level with the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Transfer the stock solution to a labeled amber glass vial for storage.

Store the stock solution in a refrigerator at 2-8 °C, protected from light.

Calculation of Concentration:

Concentration (mg/mL) = (Actual weight of Iprovalicarb-d8 in mg) / (Volume of volumetric flask

in mL)

Waste Disposal
All waste materials contaminated with Iprovalicarb-d8 must be disposed of as hazardous

waste in accordance with local, state, and federal regulations.

Solid Waste: Contaminated PPE (gloves, etc.), weighing boats, and paper towels should be

collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a labeled

hazardous waste container for liquids. Do not dispose of down the drain.[5]

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The

rinsate should be collected as hazardous liquid waste.[6]

Emergency Procedures
Spills:
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In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.

Ventilate the area of the spill.

For large spills, evacuate the area and contact the institution's environmental health and

safety department.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2]

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.[2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Get medical attention.[2]

Diagrams
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Caption: Experimental workflow for handling Iprovalicarb-d8.
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Caption: Safety precautions for Iprovalicarb-d8 handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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